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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dorsomorphin, also known as Compound C, is a potent and selective small molecule inhibitor

of the Bone Morphogenetic Protein (BMP) type I receptors ALK2, ALK3, and ALK6.[1][2][3] By

inhibiting these receptors, Dorsomorphin effectively blocks the canonical SMAD-dependent

BMP signaling pathway, which plays a crucial role in a wide range of biological processes,

including embryonic development, tissue homeostasis, and disease pathogenesis.[1][2] These

application notes provide detailed protocols for the use of Dorsomorphin in in vivo mouse

studies, with a focus on its application in cancer and iron metabolism research.

Mechanism of Action
Dorsomorphin acts as an ATP-competitive inhibitor of the kinase domain of BMP type I

receptors ALK2, ALK3, and ALK6.[1][2] This inhibition prevents the phosphorylation of

downstream mediators SMAD1, SMAD5, and SMAD8, thereby blocking the translocation of the

SMAD complex to the nucleus and the subsequent transcription of BMP target genes.[1] It is

important to note that Dorsomorphin has also been reported to have off-target effects, most

notably on AMP-activated protein kinase (AMPK) and Vascular Endothelial Growth Factor

(VEGF) signaling.[4][5] Researchers should consider these off-target effects when designing

experiments and interpreting results.
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Signaling Pathway
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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